7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
Overview
Description
“7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine” is a chemical compound with the empirical formula C7H6ClNO2 . It is a solid substance . The SMILES string representation of this compound is Clc1cnc2OCCOc2c1 .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, a variety of 2-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines have been synthesized from the readily available 2-nitro-3-oxiranylmethoxypyridine via a Smiles rearrangement .Molecular Structure Analysis
The InChI key for “this compound” is OBBRXSOOGSZXCS-UHFFFAOYSA-N . This key can be used to retrieve more information about the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 171.58 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Structural Modifications
- New Synthetic Routes : A variety of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines, related to 7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, have been synthesized from readily available compounds, offering a new synthetic route for these types of chemicals (Benarab, Poirot, & Guillaumet, 1993).
- Synthesis of Novel Compounds : The synthesis of new compounds containing the 2,3-dihydro[1,4]dioxino[2,3-b]pyridine heterocyclic system demonstrates the potential for creating unique molecules for various applications (Soukri, Lazar, Pujol, Akssira, Leger, Jarry, & Guillaumet, 2003).
Applications in Drug Discovery and Chemistry
- Potential for Therapeutic Agents : Novel analogues of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines, with modifications in the dioxane ring, present opportunities as intermediates for potential new therapeutic agents (Bartolomea et al., 2003).
- Scaffolds for Drug Discovery : Synthesis of novel 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines with selective introduction of substituents on the pyridine ring indicates their usefulness as scaffolds for drug discovery (Alcázar et al., 2003).
Analytical and Stereochemical Studies
- Enantioselective Synthesis and Purity Control : Enantioselective preparation and enantiomeric purity determination of 2- and 3-substituted 2,3-dihydro[1,4]dioxino[2,3-b]pyridine derivatives highlight their importance in stereochemistry and analytical studies (Lazar, Soukri, El Haddad, Akssira, Leger, Jarry, Morin, & Guillaumet, 2005).
- Determination of Stereochemistry by VCD : The use of vibrational circular dichroism (VCD) to determine the stereochemistry of 3-hydroxymethyl-2,3-dihydro-[1,4]dioxino[2,3-b]-pyridine illustrates the application in precise stereochemical analysis (Kuppens, Langenaeker, Tollenaere, & Bultinck, 2003).
Properties
IUPAC Name |
7-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-5-3-6-7(9-4-5)11-2-1-10-6/h3-4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBBRXSOOGSZXCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C(C=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.